5-Desfluoro voriconazole, (+/-)- 5-Desfluoro voriconazole, (+/-)- Voriconazole

Brand Name: Vulcanchem
CAS No.: 182369-73-9
VCID: VC21156121
InChI: InChI=1S/C16H15F2N5O/c1-11(15-4-5-19-8-21-15)16(24,7-23-10-20-9-22-23)13-3-2-12(17)6-14(13)18/h2-6,8-11,24H,7H2,1H3/t11-,16+/m0/s1
SMILES: CC(C1=NC=NC=C1)C(CN2C=NC=N2)(C3=C(C=C(C=C3)F)F)O
Molecular Formula: C₁₆H₁₅F₂N₅O
Molecular Weight: 331.32 g/mol

5-Desfluoro voriconazole, (+/-)-

CAS No.: 182369-73-9

Cat. No.: VC21156121

Molecular Formula: C₁₆H₁₅F₂N₅O

Molecular Weight: 331.32 g/mol

* For research use only. Not for human or veterinary use.

5-Desfluoro voriconazole, (+/-)- - 182369-73-9

Specification

Description Voriconazole

CAS No. 182369-73-9
Molecular Formula C₁₆H₁₅F₂N₅O
Molecular Weight 331.32 g/mol
IUPAC Name (2R,3S)-2-(2,4-difluorophenyl)-3-pyrimidin-4-yl-1-(1,2,4-triazol-1-yl)butan-2-ol
Standard InChI InChI=1S/C16H15F2N5O/c1-11(15-4-5-19-8-21-15)16(24,7-23-10-20-9-22-23)13-3-2-12(17)6-14(13)18/h2-6,8-11,24H,7H2,1H3/t11-,16+/m0/s1
Standard InChI Key ZVQLILUCRUIFNH-MEDUHNTESA-N
Isomeric SMILES C[C@@H](C1=NC=NC=C1)[C@](CN2C=NC=N2)(C3=C(C=C(C=C3)F)F)O
SMILES CC(C1=NC=NC=C1)C(CN2C=NC=N2)(C3=C(C=C(C=C3)F)F)O
Canonical SMILES CC(C1=NC=NC=C1)C(CN2C=NC=N2)(C3=C(C=C(C=C3)F)F)O

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